Cas no 545424-34-8 (boc-2-methoxy-6-methylaniline)

• Product Name: boc-2-methoxy-6-methylaniline
• CAS No: 545424-34-8
• MF: C₁₃H₁₉NO₃
• MW: 237.294863939285
• MDL: MFCD08275063
• CID: 941868
• PubChem ID: 53432559
• Update Time: 2025-07-28

boc-2-methoxy-6-methylaniline Chemical and Physical Properties

Names and Identifiers

• boc-2-methoxy-6-methylaniline
• tert-butyl N-(2-methoxy-6-methylphenyl)carbamate
• TERT-BUTYL 2-METHOXY-6-METHYLPHENYLCARBAMATE
• 545424-34-8
• t-Butyl 2-methoxy-6-methylphenylcarbamate
• DTXSID00700573
• AB44659
• tert-Butyl (2-methoxy-6-methylphenyl)carbamate
• MFCD08275063
• DB-052605
• C90498

• MDL： MFCD08275063
• Inchi： 1S/C13H19NO3/c1-9-7-6-8-10(16-5)11(9)14-12(15)17-13(2,3)4/h6-8H,1-5H3,(H,14,15)
• InChI Key： ZYFADJRMJVFOHA-UHFFFAOYSA-N
• SMILES： O(C(NC1C(=CC=CC=1C)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 237.13600
• Monoisotopic Mass: 237.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• PSA: 47.56000
• LogP: 3.42360

Additional information on boc-2-methoxy-6-methylaniline

Introduction to Boc-2-Methoxy-6-Methylaniline (CAS No. 545424-34-8)

Boc-2-methoxy-6-methylaniline is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 545424-34-8, is a derivative of aniline and features both a protecting group and functional substituents that make it a valuable intermediate in the synthesis of more complex molecules. The presence of a Boc (tert-butoxycarbonyl) group provides stability and protection for the amine functionality, while the methoxy and methyl substituents introduce specific electronic and steric properties that are crucial for its role in drug development.

The Boc group is widely employed in organic synthesis to protect amine functions, preventing unwanted reactions such as deprotonation or nucleophilic addition. This protective feature is particularly useful in multi-step synthetic routes where selective reactivity is required. The methoxy group at the 2-position and the methyl group at the 6-position contribute to the compound's overall reactivity and influence its interaction with biological targets. These structural features make Boc-2-methoxy-6-methylaniline a versatile building block for constructing pharmacophores in drug discovery.

In recent years, there has been growing interest in developing novel therapeutic agents targeting neurological disorders, cancer, and inflammatory diseases. The aniline scaffold is a common motif in many bioactive molecules due to its ability to engage with biological receptors and enzymes through hydrogen bonding and hydrophobic interactions. The specific substitution pattern in Boc-2-methoxy-6-methylaniline may enhance its binding affinity to certain protein targets, making it a promising candidate for further investigation.

One of the most compelling applications of Boc-2-methoxy-6-methylaniline is in the synthesis of kinase inhibitors, which are critical for treating various cancers and inflammatory conditions. Kinases are enzymes that play a key role in cell signaling pathways, and their overactivity or dysregulation is often associated with disease states. By modifying the aniline core with functional groups like methoxy and methyl, researchers can fine-tune the molecule's properties to achieve high selectivity for specific kinases. For instance, studies have shown that derivatives of aniline can be designed to inhibit tyrosine kinases, which are implicated in tumor growth and metastasis.

The incorporation of the Boc group ensures that the amine functionality remains inert during early stages of synthesis, allowing for the introduction of other substituents without interference. Once the desired structure is achieved, the Boc group can be removed under acidic conditions to regenerate the free amine, which can then participate in further reactions such as coupling with carboxylic acids or forming disulfide bonds. This modular approach to drug design underscores the importance of intermediates like Boc-2-methoxy-6-methylaniline in streamlining synthetic pathways.

Recent advances in computational chemistry have also facilitated the discovery of new applications for compounds like Boc-2-methoxy-6-methylaniline. Molecular modeling techniques allow researchers to predict how a molecule will interact with biological targets based on its structure. By analyzing the binding modes of aniline derivatives to proteins such as kinases or receptors, scientists can identify key pharmacophoric elements that need to be optimized. The methoxy and methyl groups in Boc-2-methoxy-6-methylaniline may play a crucial role in these interactions, influencing both affinity and selectivity.

The pharmaceutical industry continues to explore innovative ways to leverage natural product-inspired scaffolds for drug development. Aniline derivatives are among the most studied classes of compounds due to their diverse biological activities. The structural features of Boc-2-methoxy-6-methylaniline, including its protecting group and substituents, align well with this trend toward rational drug design. By combining experimental synthesis with computational modeling, researchers can accelerate the discovery process and bring new therapeutic agents to market more efficiently.

In conclusion, Boc-2-methoxy-6-methylaniline (CAS No. 545424-34-8) represents a significant advancement in pharmaceutical chemistry as a versatile intermediate for synthesizing complex molecules. Its unique structural features make it particularly valuable for developing kinase inhibitors and other bioactive agents targeting neurological disorders and inflammation. As research continues to uncover new applications for this compound, its importance in drug discovery is likely to grow even further.